Cas no 16357-51-0 (6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 16357-51-0
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• MDL: MFCD03765647
• CID: 3033696
• Update Time: 2025-06-12

6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-氨基-1-(4-氟苯基)嘧啶-2,4(1H,3H)-二酮
• AKOS B034889
• AKOS BC-1295
• IFLAB-BB F1967-0021
• 6-AMINO-1-(4-FLUORO-PHENYL)-1H-PYRIMIDINE-2,4-DIONE
• 6-AMINO-1-(4-FLUOROPHENYL)PYRIMIDINE-2,4(1H,3H)-DIONE
• 6-amino-1-(4-fluorophenyl)pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-(4-fluorophenyl)-
• BBL030090
• HTS001066
• STK788844
• STL242590
• SB59381
• 6-amino-1-(4-fluorophenyl)-2-hydroxypyrimidin-4(1H)-one
• 6-amino-1-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione

• MDL： MFCD03765647
• Inchi： 1S/C10H8FN3O2/c11-6-1-3-7(4-2-6)14-8(12)5-9(15)13-10(14)16/h1-5H,12H2,(H,13,15,16)
• InChI Key： DEJCZMYPEDKNIG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(NC(C=C1N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione

Professional Introduction to 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 16357-51-0)

6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione, with the CAS number 16357-51-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound has garnered attention due to its versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The molecular structure of this compound features a pyrimidine core, which is a common scaffold in many biologically active molecules.

The presence of both amino and fluorophenyl substituents in the molecule imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. The fluorine atom, in particular, enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for drug design. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various types of cancers and inflammatory diseases.

One of the most compelling aspects of 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione is its role in the development of targeted therapies. The pyrimidine ring is a well-known pharmacophore that interacts with numerous biological targets, including enzymes and receptors. Researchers have leveraged this property to design molecules that selectively inhibit specific pathways involved in disease progression. For instance, studies have demonstrated its efficacy in inhibiting Janus kinases (JAKs), which are overexpressed in conditions like rheumatoid arthritis and leukemia.

In addition to its applications in oncology, 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione has shown promise in the treatment of inflammatory disorders. The fluorine substituent enhances the compound's ability to interact with biological targets by improving its lipophilicity and binding affinity. This has led to the exploration of its potential as an anti-inflammatory agent. Preclinical studies have indicated that derivatives of this compound can modulate cytokine production and reduce inflammation without significant side effects.

The synthesis of 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom at the 4-position of the phenyl ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels. These advancements have enabled researchers to explore more complex derivatives and analogs with enhanced pharmacological properties.

Recent breakthroughs in computational chemistry have further accelerated the development of novel derivatives of 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione. Molecular modeling techniques have been used to predict the binding modes of this compound with various biological targets. This has allowed for rational drug design approaches where specific structural modifications can be made to optimize potency and selectivity. Such computational tools have become indispensable in modern drug discovery pipelines.

The pharmacokinetic profile of 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione is another area of active research. Studies have focused on improving its bioavailability and reducing systemic toxicity. By modifying its chemical structure, researchers aim to develop formulations that exhibit better absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for translating preclinical successes into effective clinical therapies.

In conclusion, 6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 16357-51-0) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing targeted therapies against various diseases. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern medicine.